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Compound of Interest

Compound Name: Dimethyl lithospermate B

Cat. No.: B10817742

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Dimethyl
lithospermate B (dmLSB) in patch-clamp electrophysiology experiments. The information is
compiled from published research to guide the investigation of its effects on ion channels.

Introduction

Dimethyl lithospermate B (dmLSB) is an active component isolated from the root extract of
Salvia miltiorrhiza, a traditional Asian medicine also known as 'Danshen'.[1][2]
Electrophysiological studies have identified dmLSB as a potent modulator of voltage-gated
sodium channels (Nav).[1][2] Unlike typical Nav channel blockers, dmLSB acts as an agonist,
specifically slowing the inactivation kinetics of the fast sodium current (INa) without inducing a
persistent current.[1][2] This modulation results in a prolongation of the action potential
duration.[1][2] Notably, dmLSB exhibits selectivity for Nav channels, with no significant effects
on potassium (K+) or calcium (Ca2+) currents at effective concentrations.[1][2] These
properties make dmLSB a valuable pharmacological tool for studying Nav channel function and
a potential therapeutic agent for conditions such as Brugada syndrome.[3][4][5]

Mechanism of Action

Dimethyl lithospermate B selectively targets voltage-gated sodium channels. Its primary
mechanism involves the slowing of the inactivation process of the channel. This leads to an
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increased influx of sodium ions during the initial phases of the action potential, thereby
prolonging its duration.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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